Cas no 2301170-03-4 (5-Bromo-4-(cyclopropyl)thiophene-2-carbonitrile)

• Product Name: 5-Bromo-4-(cyclopropyl)thiophene-2-carbonitrile
• CAS No: 2301170-03-4
• MF: C₈H₆BrNS
• MW: 228.108939647675
• CID: 5213705
• Update Time: 2026-03-06

5-Bromo-4-(cyclopropyl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(cyclopropyl)thiophene-2-carbonitrile

• Inchi： 1S/C8H6BrNS/c9-8-7(5-1-2-5)3-6(4-10)11-8/h3,5H,1-2H2
• InChI Key： MEAXQLSOEINYBX-UHFFFAOYSA-N
• SMILES： C1(C#N)SC(Br)=C(C2CC2)C=1

Additional information on 5-Bromo-4-(cyclopropyl)thiophene-2-carbonitrile

Comprehensive Overview of 5-Bromo-4-(cyclopropyl)thiophene-2-carbonitrile (CAS No. 2301170-03-4)

In the realm of organic chemistry and pharmaceutical research, 5-Bromo-4-(cyclopropyl)thiophene-2-carbonitrile (CAS No. 2301170-03-4) has emerged as a compound of significant interest. This heterocyclic molecule, featuring a thiophene core substituted with a bromine atom, a cyclopropyl group, and a carbonitrile functionality, offers versatile applications in medicinal chemistry, material science, and agrochemical development. Its unique structural attributes make it a valuable intermediate for synthesizing more complex molecules, particularly in the design of kinase inhibitors and bioactive scaffolds.

The growing demand for thiophene derivatives in drug discovery is fueled by their ability to modulate biological targets. Researchers are increasingly exploring 5-Bromo-4-(cyclopropyl)thiophene-2-carbonitrile due to its potential role in cancer therapeutics and central nervous system (CNS) drug development. Recent studies highlight its utility in constructing small-molecule libraries for high-throughput screening, addressing pressing questions like "How can thiophene-based compounds improve drug efficacy?" or "What are the latest breakthroughs in brominated heterocycles?"—topics frequently searched in academic and industrial databases.

From a synthetic perspective, the cyclopropyl moiety in this compound enhances metabolic stability, a critical factor in optimizing drug-like properties. Meanwhile, the carbonitrile group serves as a strategic handle for further functionalization, enabling click chemistry or palladium-catalyzed cross-coupling reactions. Such features align with the trending focus on fragment-based drug design (FBDD) and late-stage diversification, which dominate contemporary literature and patent filings.

Beyond pharmaceuticals, 5-Bromo-4-(cyclopropyl)thiophene-2-carbonitrile finds relevance in organic electronics. Its electron-withdrawing bromine and carbonitrile groups contribute to tunable optoelectronic properties, making it a candidate for organic light-emitting diodes (OLEDs) and photovoltaic materials. This dual applicability resonates with the surge in searches for "sustainable organic semiconductors" and "green chemistry approaches to material synthesis."

Quality control and scalability are paramount for commercial adoption. Advanced analytical techniques like HPLC, NMR, and LC-MS ensure the purity of CAS No. 2301170-03-4, addressing common queries such as "How to validate the purity of brominated thiophenes?" Suppliers emphasizing Good Manufacturing Practice (GMP) compliance cater to the stringent requirements of preclinical research, further boosting the compound’s market traction.

In summary, 5-Bromo-4-(cyclopropyl)thiophene-2-carbonitrile exemplifies the convergence of synthetic innovation and multidisciplinary utility. Its prominence in peer-reviewed journals and industry reports underscores its potential to address unmet needs in both life sciences and advanced materials—a testament to the evolving landscape of specialty chemicals.